Cas no 2680853-92-1 (8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid)

• Product Name: 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• CAS No: 2680853-92-1
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6352745
• PubChem ID: 165915583
• Update Time: 2025-05-21

8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680853-92-1
• EN300-28284449
• 8-methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid

• Inchi： 1S/C15H17NO4/c1-3-9-20-15(19)16-8-4-5-11-12(14(17)18)7-6-10(2)13(11)16/h3,6-7H,1,4-5,8-9H2,2H3,(H,17,18)
• InChI Key： MHNKSZXMGAPRSV-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C2C(C)=CC=C(C(=O)O)C=2CCC1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid

8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid: A Comprehensive Overview

The compound8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid, identified by the CAS number268085392, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and structural versatility. The molecule's structure features a quinoline ring system with a methyl group at position 8 and a propenoyloxy carbonyl group at position 1, along with a carboxylic acid moiety at position 5. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance oftetrahydroquinoline derivatives in drug discovery and development. The presence of the propenoyloxy group introduces additional electronic effects and steric hindrance, which can modulate the compound's interaction with biological targets. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory or anti-tumor properties.

The synthesis of8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the alkylation of quinoline derivatives followed by functionalization at specific positions to introduce the desired substituents. The use of advanced catalytic systems and green chemistry principles has been reported in recent literature to enhance the efficiency and sustainability of these syntheses.

In terms of applications,tetrahydroquinolines are widely used in the pharmaceutical industry as building blocks for complex molecules with therapeutic potential. The carboxylic acid group in this compound can serve as a site for further modifications, such as esterification or amidation, enabling the creation of bioisosteres or prodrugs. These derivatives may exhibit improved pharmacokinetic profiles or enhanced targeting capabilities.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound with biological systems. Molecular docking studies have revealed potential binding modes with key enzymes involved in inflammatory pathways or cancer progression. Such findings underscore the importance of this compound as a lead structure for developing novel therapeutics.

In conclusion,8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid represents a promising molecule in contemporary chemical research. Its unique structure and functional groups make it an attractive candidate for exploring new drug leads and advancing our understanding of tetrahydroquinoline chemistry.